3-(2-(4-Fluorophenoxy)acetylhydrazidyl)-2-oxoindoline
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Overview
Description
3-(2-(4-Fluorophenoxy)acetylhydrazidyl)-2-oxoindoline is a useful research compound. Its molecular formula is C16H12FN3O3 and its molecular weight is 313.288. The purity is usually 95%.
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Scientific Research Applications
Analytical Methods in Antioxidant Activity : Munteanu and Apetrei (2021) review the analytical methods used in determining antioxidant activity, highlighting the importance of various tests like ORAC, HORAC, TRAP, and TOSC. They emphasize the role of these assays in assessing antioxidant analysis or determining the antioxidant capacity of complex samples, which could be relevant for evaluating the antioxidant potential of novel compounds, including those structurally related to “3-(2-(4-Fluorophenoxy)acetylhydrazidyl)-2-oxoindoline” (Munteanu & Apetrei, 2021).
ABTS/PP Decolorization Assay of Antioxidant Capacity : Ilyasov et al. (2020) explore the reaction pathways underlying the ABTS/potassium persulfate decolorization assay, a popular method for measuring antioxidant capacity. This review could inform studies on the antioxidant properties of new chemical entities, including “this compound,” by elucidating how these entities interact with radical cations (Ilyasov et al., 2020).
Fluorescent Chemosensors Based on 4-Methyl-2,6-Diformylphenol : Roy (2021) reviews the development of chemosensors for detecting metal ions, anions, neutral molecules, and pH changes using 4-Methyl-2,6-diformylphenol. Similar methodologies could be applied to create sensors based on “this compound” for various analytical and diagnostic applications (Roy, 2021).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with the androgen receptor . The androgen receptor plays a crucial role in the regulation of gene expression and affects cellular proliferation and differentiation in target tissues.
Mode of Action
Based on its structural similarity to other compounds, it may interact with its target receptor through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and van der waals forces . This interaction could lead to conformational changes in the receptor, affecting its activity and subsequent intracellular signaling pathways .
Biochemical Pathways
Compounds that interact with the androgen receptor can influence a variety of cellular processes, including cell growth, differentiation, and apoptosis, through the modulation of gene expression .
Result of Action
Modulation of the androgen receptor’s activity can have wide-ranging effects on cellular processes, potentially influencing cell growth, differentiation, and apoptosis .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interactions with its target .
Properties
IUPAC Name |
2-(4-fluorophenoxy)-N-[(2-hydroxy-1H-indol-3-yl)imino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12FN3O3/c17-10-5-7-11(8-6-10)23-9-14(21)19-20-15-12-3-1-2-4-13(12)18-16(15)22/h1-8,18,22H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYQUHXDYDASCOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(N2)O)N=NC(=O)COC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.